Tert-butyl 6-amino-3-bromo-2-fluorobenzoate

• IUPAC Name: tert-butyl 6-amino-3-bromo-2-fluorobenzoate
• InChI: InChI=1S/C11H13BrFNO2/c1-11(2,3)16-10(15)8-7(14)5-4-6(12)9(8)13/h4-5H,14H2,1-3H3
• InChI Key: KTMXRFFWUYWSHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C=CC(=C1F)Br)N
• Molecular Formula: C11H13BrFNO2
• Molecular Weight: 290.13 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups around the benzene ring. The tert-butyl group and the benzoate group would likely be attached to the carbon atoms of the benzene ring, while the amino, bromo, and fluoro groups would be attached to the hydrogen atoms.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of its functional groups. For example, the amino group could participate in reactions with acids to form amides, the bromo group could undergo substitution reactions, and the benzoate group could undergo ester hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the tert-butyl group could increase its hydrophobicity, while the amino and benzoate groups could allow it to participate in hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling “Tert-butyl 6-amino-3-bromo-2-fluorobenzoate” would require appropriate safety precautions. Based on its structure, it could potentially be irritating to the skin and eyes, and may be harmful if ingested or inhaled.